Cas no 139262-20-7 ((2R,4S)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-hydroxypyrrolidine-2-carboxylic acid)

• Product Name: (2R,4S)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-hydroxypyrrolidine-2-carboxylic acid
• CAS No: 139262-20-7
• MF: C₂₀H₁₉NO₅
• MW: 353.369
• MDL: MFCD01862677
• CID: 4457443
• PubChem ID: 7408199
• Update Time: 2025-10-29

(2R,4S)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-hydroxypyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2R,4S)-1-(9H-fluoren-9-ylmethoxycarbonyl)-4-hydroxypyrrolidine-2-carboxylic acid
• Fmoc-D-trans-Hyp-OH
• Fmoc-trans-4-Hydroxy-D-proline
• (2R,4S)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-hydroxypyrrolidine-2-carboxylic acid
• (2R,4S)-1-(((9H-Fluoren-9-yl)methoxy)carbonyl)-4-hydroxypyrrolidine-2-carboxylic acid
• Fmoc-trans-4-hydroxy-D-proline, AldrichCPR
• EN300-317046
• GOUUPUICWUFXPM-KPZWWZAWSA-N
• AKOS015837450
• SCHEMBL1334567
• ZB0978
• (2R,4S)-1-[(9H-fluoren-9-ylmethoxy)carbonyl]-4-hydroxypyrrolidine-2-carboxylic acid
• MFCD01862677
• 1,2-Pyrrolidinedicarboxylic acid, 4-hydroxy-, 1-(9H-fluoren-9-ylmethyl) ester, (2R,4S)-
• 139262-20-7
• A11451
• (2R,4S)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-hydroxypyrrolidine-2-carboxylate
• N-Fmoc-(4S)-4-hydroxy-D-proline
• AS-74213
• FMOC-D-HYP-OH
• (2R,4S)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-hydroxypyrrolidine-2-carboxylic acid
• AC-32517

• MDL： MFCD01862677
• Inchi： InChI=1S/C20H19NO5/c22-12-9-18(19(23)24)21(10-12)20(25)26-11-17-15-7-3-1-5-13(15)14-6-2-4-8-16(14)17/h1-8,12,17-18,22H,9-11H2,(H,23,24)/t12-,18+/m0/s1
• InChI Key： GOUUPUICWUFXPM-KPZWWZAWSA-N
• SMILES： C1=CC=C2C(=C1)C3=CC=CC=C3C2COC(=O)N4C[C@H](C[C@@H]4C(=O)O)O

Computed Properties

• Exact Mass: 353.12632271g/mol
• Monoisotopic Mass: 353.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 87.1Ų

Experimental Properties

• PSA: 87.07000
• LogP: 2.39320

(2R,4S)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-hydroxypyrrolidine-2-carboxylic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on (2R,4S)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-hydroxypyrrolidine-2-carboxylic acid

Comprehensive Guide to (2R,4S)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-hydroxypyrrolidine-2-carboxylic acid (CAS No. 139262-20-7)

(2R,4S)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-hydroxypyrrolidine-2-carboxylic acid (CAS No. 139262-20-7) is a specialized chiral building block widely used in peptide synthesis, medicinal chemistry, and pharmaceutical research. This compound, often abbreviated as Fmoc-(2R,4S)-4-hydroxyproline, plays a crucial role in the development of bioactive peptides and drug candidates due to its unique stereochemistry and functional groups.

The Fmoc-protected hydroxyproline derivative is particularly valued for its ability to introduce conformational constraints in peptide chains, enhancing stability and biological activity. Researchers frequently utilize this compound in solid-phase peptide synthesis (SPPS) to create complex peptide structures with improved pharmacokinetic properties. Its hydroxyl group at the 4-position offers additional opportunities for further chemical modifications, making it a versatile intermediate in drug discovery.

Recent advancements in peptide-based therapeutics have significantly increased demand for high-quality chiral amino acid derivatives like (2R,4S)-1-Fmoc-4-hydroxypyrrolidine-2-carboxylic acid. The growing interest in targeted cancer therapies and metabolic disorder treatments has put spotlight on modified amino acids that can enhance peptide stability and receptor specificity. This compound's ability to influence secondary structure formation in peptides makes it particularly valuable for developing novel therapeutic agents.

From a chemical perspective, CAS 139262-20-7 demonstrates excellent stability under standard peptide coupling conditions while maintaining its stereochemical integrity. The Fmoc protecting group can be selectively removed under mild basic conditions, allowing for sequential peptide elongation without affecting other functional groups. This characteristic makes it ideal for automated peptide synthesizers and combinatorial chemistry approaches.

The pharmaceutical industry has shown increasing interest in 4-hydroxyproline derivatives due to their presence in collagen and other structural proteins. As research into tissue engineering and wound healing accelerates, compounds like Fmoc-(2R,4S)-4-hydroxyproline are becoming essential tools for developing biomimetic materials. Its applications extend to cosmetic formulations where peptide actives require enhanced skin penetration and stability.

Quality control of (2R,4S)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-hydroxypyrrolidine-2-carboxylic acid typically involves HPLC analysis to ensure high enantiomeric purity, as even minor stereochemical impurities can significantly impact biological activity. Reputable suppliers provide comprehensive analytical data including ¹H NMR, ¹³C NMR, and mass spectrometry to verify compound identity and purity.

Storage recommendations for this compound generally suggest keeping it at 2-8°C in a dry environment, protected from light. Proper handling includes using appropriate personal protective equipment as with all laboratory chemicals, though it doesn't present significant acute hazards under normal conditions of use.

The market for Fmoc-protected amino acids continues to expand with the growth of peptide therapeutics, currently representing one of the fastest-growing segments in the pharmaceutical industry. As more peptide drugs receive FDA approval, demand for high-purity building blocks like CAS 139262-20-7 is expected to increase correspondingly.

Recent publications have highlighted innovative applications of (2R,4S)-4-hydroxyproline derivatives in creating stabilized alpha-helical peptides, which show promise in disrupting protein-protein interactions involved in disease pathways. This has sparked additional interest from both academic researchers and pharmaceutical companies exploring new modalities in drug discovery.

For laboratories working with peptide synthesis, understanding the proper handling and storage of Fmoc-(2R,4S)-4-hydroxypyrrolidine-2-carboxylic acid is essential for maintaining reagent quality. The compound's moisture sensitivity requires careful attention to storage conditions, and many researchers prefer to aliquot larger quantities to minimize repeated exposure to atmospheric humidity.

The synthesis of CAS 139262-20-7 typically begins with naturally occurring hydroxyproline, followed by selective protection and purification steps to achieve the desired stereochemical purity. Advanced chromatographic techniques ensure the final product meets the stringent requirements of pharmaceutical applications, where even minor impurities can affect biological activity.

As peptide therapeutics move toward more complex architectures including cyclic peptides and peptidomimetics, the role of specialized building blocks like (2R,4S)-1-Fmoc-4-hydroxypyrrolidine-2-carboxylic acid becomes increasingly important. Its ability to introduce both conformational constraints and additional functional groups makes it particularly valuable for next-generation peptide drug development.

Environmental considerations in the production and use of Fmoc-protected amino acid derivatives have led to improved synthetic methodologies that reduce solvent waste and energy consumption. Many manufacturers now offer greener alternatives to traditional synthesis routes without compromising product quality or yield.

The analytical characterization of 139262-20-7 extends beyond standard purity assays to include detailed chiral analysis, ensuring the material meets the exacting standards required for pharmaceutical applications. Advanced techniques like chiral HPLC and polarimetry are routinely employed to verify the compound's stereochemical integrity.

Looking forward, the development of new synthetic methodologies and purification techniques for Fmoc-(2R,4S)-4-hydroxyproline and related compounds continues to be an active area of research. These advancements aim to improve yield, reduce costs, and enhance sustainability while maintaining the high quality demanded by the pharmaceutical industry.